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Compound of Interest

Compound Name: Notoginsenoside FP2

Cat. No.: B10818010 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Notoginsenoside FP2 is a dammarane-type bisdesmoside, a natural saponin

isolated from the fruit pedicels of Panax notoginseng.[1][2] This compound is of significant

interest to the scientific community for its potential therapeutic applications, particularly in the

research and treatment of cardiovascular diseases.[1][2][3] Accurate preparation and proper

storage of Notoginsenoside FP2 stock solutions are critical for obtaining reliable and

reproducible results in both in vitro and in vivo experimental settings. This document provides a

detailed protocol for the preparation and storage of Notoginsenoside FP2 stock solutions.

Physicochemical Properties and Solubility
Understanding the physical and chemical properties of Notoginsenoside FP2 is fundamental

to its proper handling and use in experiments.

Table 1: Physicochemical Data for Notoginsenoside FP2
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Property Value Source

Molecular Formula C₅₈H₉₈O₂₆

Molecular Weight 1211.38 g/mol

CAS Number 1004988-75-3

Appearance White to off-white solid

Solubility in DMSO 100 mg/mL (82.55 mM)

Solubility in Water 5 mg/mL (4.12 mM)

Purity >99% (Typical)

Note: Sonication is recommended to aid dissolution in both DMSO and water. Hygroscopic

DMSO can significantly impact the solubility of the product; it is highly recommended to use

newly opened, anhydrous DMSO.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of Notoginsenoside FP2
in DMSO. This is a common starting concentration for subsequent dilutions for cell-based

assays.

2.1. Materials

Notoginsenoside FP2 powder (purity ≥98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettors and sterile pipette tips

Vortex mixer
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Ultrasonic bath

2.2. Workflow for Stock Solution Preparation

Preparation

Dissolution

Storage

1. Weigh Compound
Accurately weigh Notoginsenoside FP2 powder.

2. Transfer to Tube
Transfer powder to a sterile amber vial.

3. Add Solvent
Add calculated volume of anhydrous DMSO.

4. Vortex
Mix thoroughly to suspend the powder.

5. Sonicate
Use an ultrasonic bath to ensure complete dissolution.

6. Aliquot
Dispense into single-use aliquots.

7. Store
Store at -80°C for long-term use.
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Caption: Workflow for Notoginsenoside FP2 stock solution preparation.

2.3. Step-by-Step Procedure

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM solution: Mass (mg) = 10 mM × 1 mL × 1211.38 g/mol = 12.11

mg

Weighing: Carefully weigh the calculated amount of Notoginsenoside FP2 powder using a

calibrated analytical balance.

Dissolving: a. Transfer the weighed powder into a sterile amber vial or a clear vial that will be

protected from light. b. Add the calculated volume of anhydrous DMSO to the vial. c. Vortex

the vial for 1-2 minutes to thoroughly mix the contents. d. To ensure complete dissolution,

place the vial in an ultrasonic bath for 10-15 minutes. Visually inspect the solution to ensure

no solid particles remain.

2.4. Stock Solution Dilution Table

The following table provides the required volume of DMSO to prepare common stock

concentrations from a specified mass of Notoginsenoside FP2.

Table 2: DMSO Volumes for Stock Solution Preparation

Mass of FP2 For 1 mM Stock For 5 mM Stock For 10 mM Stock

1 mg 0.8255 mL 0.1651 mL 0.0826 mL

5 mg 4.1275 mL 0.8255 mL 0.4128 mL

10 mg 8.2550 mL 1.6510 mL 0.8255 mL

Data derived from

supplier datasheets.
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Storage and Stability
Proper storage is crucial to maintain the bioactivity of Notoginsenoside FP2 and prevent its

degradation.

Table 3: Storage Conditions for Notoginsenoside FP2

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years

Keep away from

moisture and direct

sunlight.

4°C Short-term Protect from light.

In Solvent (Stock

Solution)
-80°C Up to 6 months

Recommended for

long-term storage.

-20°C Up to 1 month
Suitable for short-term

storage.

Key Storage Recommendations:

Aliquot: Once prepared, the stock solution should be aliquoted into single-use volumes in

sterile, amber cryovials. This practice prevents product inactivation resulting from repeated

freeze-thaw cycles.

Protect from Light: Notoginsenosides can be sensitive to light. Store both the solid

compound and solutions protected from light.

Avoid Moisture: The powder form should be kept away from moisture to prevent degradation.

Application Notes
Working Concentrations: The optimal working concentration of Notoginsenoside FP2 will

vary depending on the specific cell line, assay, or animal model. While specific data for FP2

is limited, related saponins from Panax notoginseng have been used in a range of

concentrations. For example, in vitro studies with Notoginsenoside R2 have used
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concentrations from 10-100 μM, and studies with Panax notoginseng saponins (PNS) on

HepG2 cells used concentrations from 18.75 to 600 mg/L. It is strongly recommended to

perform a dose-response curve to determine the optimal concentration for your specific

experimental setup.

Vehicle Control: When conducting cell-based or animal experiments, it is essential to include

a vehicle control group that is treated with the same final concentration of the solvent (e.g.,

DMSO) used to dilute the Notoginsenoside FP2. For most in vitro assays, the final DMSO

concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Signaling Pathways: Notoginsenosides, including related compounds like Notoginsenoside

R1, have been shown to modulate various signaling pathways involved in cardiovascular

protection and other biological processes. These often include the PI3K/Akt and MAPK

pathways. Another related compound, Notoginsenoside Fc, has been shown to inhibit

platelet aggregation through the PLCγ2 signaling cascade. Researchers using FP2 may

consider investigating its effects on these key cellular pathways.

Potential Signaling Pathway Modulation

Notoginsenoside FP2
(or related compounds) Cell Surface Receptor

Activates/Modulates
PI3K Akt

Activates Cellular Responses
(e.g., Survival, Proliferation,

Anti-apoptosis)

Click to download full resolution via product page

Caption: Simplified PI3K/Akt pathway, a common target of ginsenosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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